![molecular formula C30H28Cl2F6N4O2 B1666061 Benzoic acid, 2-((7-(trifluoromethyl)-4-quinolinyl)amino)-, 2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl ester, dihydrochloride CAS No. 55300-30-6](/img/structure/B1666061.png)
Benzoic acid, 2-((7-(trifluoromethyl)-4-quinolinyl)amino)-, 2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl ester, dihydrochloride
Overview
Description
The compound is a derivative of benzoic acid, which is a simple aromatic carboxylic acid. It contains several functional groups, including a quinoline, a piperazine ring, and multiple trifluoromethyl groups .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The trifluoromethyl groups would add electron-withdrawing character, while the amino groups would provide electron-donating character .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzoic acid moiety could react with bases to form salts, or with alcohols to form esters .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Benzoic acid derivatives generally have relatively high melting points due to the strong intermolecular forces provided by the carboxylic acid group .Scientific Research Applications
Pharmacological Applications of Antrafenine Dihydrochloride: Antrafenine dihydrochloride, also known by various names such as Stakane Hydrochloride, is a compound with several scientific research applications. Below are detailed sections focusing on unique applications:
Anti-inflammatory and Analgesic Agent
Antrafenine dihydrochloride is utilized as an anti-inflammatory and analgesic agent for the relief of mild to moderate pain. It has shown similar efficacy to naproxen but is not widely used as it has largely been replaced by newer drugs .
Molecular Dynamics Simulation Studies
This compound has been selected for molecular dynamics (MD) simulation studies to evaluate the stability of drug complexes and their effects on protein conformation .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Antrafenine primarily targets two unique cyclooxygenases in mammals: COX-1 and COX-2 . COX-1 synthesizes prostaglandins necessary for normal gastrointestinal and renal function, while COX-2 generates prostaglandins involved in inflammation .
Mode of Action
Antrafenine is believed to inhibit cyclooxygenase activity . This inhibition is thought to be associated with its anti-inflammatory effect . Specifically, inhibition of COX-1 may lead to gastrointestinal and renal toxicity, while inhibition of COX-2 provides anti-inflammatory activity .
Biochemical Pathways
The primary biochemical pathway affected by antrafenine is the prostaglandin synthesis pathway . By inhibiting the activity of COX-1 and COX-2, antrafenine reduces the production of prostaglandins, which play key roles in inflammation, pain, and fever .
Pharmacokinetics
It is known that the drug is administered orally .
Result of Action
The inhibition of prostaglandin synthesis by antrafenine leads to a reduction in inflammation and pain . This makes it effective as an analgesic and anti-inflammatory agent .
properties
IUPAC Name |
2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl 2-[[7-(trifluoromethyl)quinolin-4-yl]amino]benzoate;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H26F6N4O2.2ClH/c31-29(32,33)20-4-3-5-22(18-20)40-14-12-39(13-15-40)16-17-42-28(41)24-6-1-2-7-25(24)38-26-10-11-37-27-19-21(30(34,35)36)8-9-23(26)27;;/h1-11,18-19H,12-17H2,(H,37,38);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEZLWXYIFNEJBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOC(=O)C2=CC=CC=C2NC3=C4C=CC(=CC4=NC=C3)C(F)(F)F)C5=CC=CC(=C5)C(F)(F)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28Cl2F6N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
55300-29-3 (Parent) | |
Record name | Benzoic acid, 2-((7-(trifluoromethyl)-4-quinolinyl)amino)-, 2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl ester, dihydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055300306 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
661.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 2-((7-(trifluoromethyl)-4-quinolinyl)amino)-, 2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl ester, dihydrochloride | |
CAS RN |
55300-30-6 | |
Record name | Benzoic acid, 2-((7-(trifluoromethyl)-4-quinolinyl)amino)-, 2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl ester, dihydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055300306 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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